![molecular formula C19H15F4NO4 B215654 2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate](/img/structure/B215654.png)
2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate
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Overview
Description
2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate, also known as Compound A, is a synthetic compound that has been the focus of scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has shown promising results in terms of its mechanism of action and biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate A involves the inhibition of the activity of cyclooxygenase-2 (COX-2) enzymes, which are responsible for the production of prostaglandins that are involved in the inflammatory response. By inhibiting the activity of COX-2 enzymes, this compound A reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
This compound A has been shown to have a number of biochemical and physiological effects, including the reduction of inflammation and pain, the inhibition of the growth of cancer cells, and the stimulation of bone formation. It has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate A in lab experiments is that it has been shown to have a high degree of selectivity for COX-2 enzymes, which reduces the risk of side effects associated with the inhibition of COX-1 enzymes. However, one of the limitations of using this compound A in lab experiments is that it is not very soluble in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are a number of future directions for research on 2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate A, including the development of more efficient synthesis methods, the exploration of its potential applications in the treatment of various inflammatory and neurodegenerative disorders, and the investigation of its potential as a chemotherapeutic agent for the treatment of cancer. Additionally, further research is needed to better understand the mechanisms underlying the biochemical and physiological effects of this compound A.
Synthesis Methods
The synthesis of 2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate A has been achieved using various methods, including the use of palladium-catalyzed coupling reactions and the use of Grignard reagents. One of the most common methods used for the synthesis of this compound A involves the reaction of 4-fluorobenzaldehyde with ethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate in the presence of a palladium catalyst.
Scientific Research Applications
2-(4-Fluorophenyl)-2-oxoethyl 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate A has been the focus of scientific research due to its potential applications in the field of medicine. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory disorders such as rheumatoid arthritis and osteoarthritis.
properties
Molecular Formula |
C19H15F4NO4 |
---|---|
Molecular Weight |
397.3 g/mol |
IUPAC Name |
[2-(4-fluorophenyl)-2-oxoethyl] 4-oxo-4-[3-(trifluoromethyl)anilino]butanoate |
InChI |
InChI=1S/C19H15F4NO4/c20-14-6-4-12(5-7-14)16(25)11-28-18(27)9-8-17(26)24-15-3-1-2-13(10-15)19(21,22)23/h1-7,10H,8-9,11H2,(H,24,26) |
InChI Key |
WOVPXCPMDGARBX-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)NC(=O)CCC(=O)OCC(=O)C2=CC=C(C=C2)F)C(F)(F)F |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)CCC(=O)OCC(=O)C2=CC=C(C=C2)F)C(F)(F)F |
Origin of Product |
United States |
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